Cas no 89250-92-0 (1,3,7-Triazabicyclo[3.3.1]nonane-3,7-dicarboxaldehyde, 5-nitro-)

• Product Name: 1,3,7-Triazabicyclo[3.3.1]nonane-3,7-dicarboxaldehyde, 5-nitro-
• CAS No: 89250-92-0
• MF: C₈H₁₂N₄O₄
• MW: 228.205281257629
• CID: 606652
• PubChem ID: 13182957
• Update Time: 2025-04-19

1,3,7-Triazabicyclo[3.3.1]nonane-3,7-dicarboxaldehyde, 5-nitro- Chemical and Physical Properties

Names and Identifiers

• 1,3,7-Triazabicyclo[3.3.1]nonane-3,7-dicarboxaldehyde, 5-nitro-
• 5-nitro-1,3,7-triazabicyclo[3.3.1]nonane-3,7-dicarbaldehyde
• 89250-92-0
• DTXSID30525433

• Inchi： 1S/C8H12N4O4/c13-6-10-2-8(12(15)16)1-9(4-10)5-11(3-8)7-14/h6-7H,1-5H2
• InChI Key： KQFQILICGJXXEW-UHFFFAOYSA-N
• SMILES： [O-][N+](C12CN(C=O)CN(CN(C=O)C1)C2)=O

Computed Properties

• Exact Mass: 228.08585488g/mol
• Monoisotopic Mass: 228.08585488g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 89.7Ų